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Compound of Interest

(4-Aminophenyl)(4-
Compound Name:

nitrophenyl)methanone
CAS No.: 22020-57-1

Cat. No.: B14708738

Get Quote

Technical Monograph: 4-Amino-4'-
hitrobenzophenone

CAS Number: 1152-22-3 (Note: CAS assignments for specific isomers can vary by registry;
verify against structural identity: 4-amino-phenyl-4-nitrophenyl-methanone)

Part 1: Executive Summary & Chemical Identity

4-Amino-4'-nitrobenzophenone is a disubstituted benzophenone derivative characterized by a
"push-pull” electronic structure. The molecule features an electron-donating amino group (-
NH2) at the para position of one phenyl ring and an electron-withdrawing nitro group (-NO2) at
the para position of the opposing ring. This specific D-1t-A (Donor-1t-Acceptor) architecture
imparts strong intramolecular charge transfer (ICT) properties, making the compound highly
valuable in the fields of non-linear optics (NLO) and as a monomer for high-performance
polyimides.
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Note on Isomer Distinction: Researchers must distinguish this compound from its isomer, 4-
Amino-3-nitrobenzophenone (CAS 31431-19-3), which is the critical intermediate in the
synthesis of the anthelmintic drug Mebendazole. While structurally similar, their reactivities and

applications are distinct.

hvsicochemical file[1][21[21A1[51[61[7]

Property Data

Chemical Formula C13H10N203
Molecular Weight 242.23 g/mol
Appearance Yellow crystalline solid

189-192 °C (Typical range for para-nitro/amino

Melting Point
benzophenones)
- Soluble in DMSO, DMF, Acetone; Sparingly
Solubility ] )
soluble in Ethanol; Insoluble in Water
Electronic Character Strong Intramolecular Charge Transfer (ICT)

~360-380 nm (Solvent dependent due to

Absorption Max (Amax) solvatochromism)

Part 2: Synthetic Pathways & Methodology

The synthesis of 4-Amino-4'-nitrobenzophenone presents a challenge due to the deactivating
nature of the nitro group and the activating nature of the amino group. Direct Friedel-Crafts
acylation of aniline is not feasible due to catalyst complexation. The preferred industrial route
involves the use of a protected amine (acetanilide) and p-nitrobenzoyl chloride.

Core Synthesis Protocol: Friedel-Crafts Acylation Route
Reaction Logic:

e Protection: Aniline is protected as acetanilide to prevent Lewis acid complexation and control
regioselectivity (directing para).
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» Acylation:p-Nitrobenzoyl chloride is introduced under Friedel-Crafts conditions. The para-
directing acetamido group ensures the ketone forms at the 4-position.

o Deprotection: Acid hydrolysis removes the acetyl group to yield the free amine.

Step-by-Step Methodology

Reagents:

Acetanilide (1.0 eq)

p-Nitrobenzoyl chloride (1.1 eq)

Aluminum Chloride (AICIs, anhydrous, 2.5 eq)

1,2-Dichloroethane (Solvent)

Hydrochloric Acid (6M)
Protocol:
o Acylation:

o In a dry 3-neck flask equipped with a reflux condenser and Nz inlet, dissolve acetanilide in
1,2-dichloroethane.

o Add anhydrous AICIs portion-wise at 0-5 °C. (Exothermic).
o Add p-nitrobenzoyl chloride slowly.

o Heat the mixture to reflux (80 °C) for 4—6 hours. Evolution of HCI gas indicates reaction
progress.

o Quench: Cool to RT and pour the reaction mixture onto crushed ice/HCI to decompose the
aluminum complex.

o Isolation: Extract with dichloromethane (DCM), wash with bicarbonate, and evaporate to
yield the intermediate 4-Acetamido-4'-nitrobenzophenone.
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e Hydrolysis (Deprotection):
o Suspend the intermediate in 6M HCI/Ethanol (1:1 v/v).

o Reflux for 2 hours until the solid dissolves and reprecipitates (amine salt) or TLC indicates
completion.

o Neutralize with NaOH solution to pH 8-9 to precipitate the free base 4-Amino-4'-
nitrobenzophenone.

o Purification: Recrystallize from Ethanol/Water or Toluene to obtain bright yellow needles.

Visualization: Synthetic Pathway
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Figure 1: Step-wise synthesis via Friedel-Crafts acylation of acetanilide followed by acid
hydrolysis.

Part 3: Applications in Material Science

Unlike its isomer (3-nitro) which is a drug intermediate, the 4,4'-isomer is primarily a functional
material precursor.

Non-Linear Optical (NLO) Materials

The molecule possesses a large hyperpolarizability (

) due to the strong donor-acceptor coupling across the conjugated benzophenone bridge.

¢ Mechanism: Under photo-excitation, electron density shifts from the amino group to the nitro
group.
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» Utility: Used as a chromophore in poled polymers for electro-optic modulators and frequency
doubling.

Polyimide Synthesis

The diamine derivative (after reducing the nitro group) or the molecule itself (as a chain
terminator or co-monomer) is used to synthesize high-performance polyimides.

o Property Enhancement: The benzophenone moiety introduces flexibility and solubility to the
rigid polyimide backbone, improving processability without sacrificing thermal stability.

Visualization: Electronic Push-Pull System
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Figure 2: The intramolecular charge transfer (ICT) mechanism responsible for the compound's

NLO properties.

Part 4: Safety & Handling (MSDS Highlights)
e Hazards: Irritant to eyes, respiratory system, and skin. Potential sensitizer.

e Handling: Use local exhaust ventilation. Avoid dust formation.

e Storage: Store in a cool, dry place away from strong oxidizing agents.

o First Aid:
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o Eye Contact: Rinse immediately with plenty of water for 15 minutes.

o Ingestion: Do NOT induce vomiting. Contact a poison control center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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